Cas no 920136-83-0 (4-benzoyl-2-phenylmorpholine)

• Product Name: 4-benzoyl-2-phenylmorpholine
• CAS No: 920136-83-0
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 6163353
• PubChem ID: 16894723
• Update Time: 2025-07-21

4-benzoyl-2-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-2-phenylmorpholine
• phenyl-(2-phenylmorpholin-4-yl)methanone
• 920136-83-0
• phenyl(2-phenylmorpholino)methanone
• F5027-0081
• AKOS009151792

• Inchi： 1S/C17H17NO2/c19-17(15-9-5-2-6-10-15)18-11-12-20-16(13-18)14-7-3-1-4-8-14/h1-10,16H,11-13H2
• InChI Key： UDUXHDAMTKMYEX-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=CC=CC=2)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 267.125928785g/mol
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-benzoyl-2-phenylmorpholine

Comprehensive Overview of 4-Benzoyl-2-phenylmorpholine (CAS No. 920136-83-0): Properties, Applications, and Industry Insights

4-Benzoyl-2-phenylmorpholine (CAS No. 920136-83-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This morpholine derivative, characterized by its benzoyl and phenyl substituents, exhibits intriguing physicochemical properties, making it a subject of interest for drug discovery and material science. In this article, we delve into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries from researchers and industry professionals.

The molecular structure of 4-benzoyl-2-phenylmorpholine combines a morpholine ring with aromatic benzoyl and phenyl groups, resulting in a balanced lipophilicity and hydrogen-bonding capacity. This configuration is particularly valuable in medicinal chemistry, where such compounds are often explored as intermediates for kinase inhibitors or GPCR-targeted therapies. Recent literature highlights its role in the development of central nervous system (CNS) therapeutics, aligning with the growing demand for neuroprotective agents in aging populations.

From a synthetic perspective, CAS 920136-83-0 is typically prepared through multi-step organic reactions involving condensation and cyclization techniques. Researchers frequently optimize protocols to improve yield and purity, as highlighted in patents focusing on green chemistry principles—a trending topic in sustainable pharmaceutical manufacturing. The compound’s stability under physiological pH conditions further enhances its utility in prodrug design, a hot topic in precision medicine discussions.

Analytical characterization of 4-benzoyl-2-phenylmorpholine employs advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are crucial for verifying structural integrity, especially when the compound is used in high-throughput screening (HTS) platforms—a frequently searched term in AI-driven drug discovery forums. Its chromatographic behavior has been extensively documented to assist quality control laboratories in method development.

Beyond pharmaceuticals, this morpholine derivative shows promise in material science applications. Its aromatic moieties contribute to UV absorption properties, making it a candidate for photostabilizers in polymer formulations—an area gaining traction in sustainable packaging research. Additionally, computational studies predict moderate solubility in polar aprotic solvents, a feature relevant to battery electrolyte formulations for next-generation energy storage systems.

Safety and handling protocols for 920136-83-0 follow standard laboratory practices for non-hazardous organics. While not classified as a dangerous substance, proper storage under inert atmosphere is recommended to prevent potential oxidation of the benzoyl group—a detail often queried in chemical safety databases. Regulatory status varies by region, but current data indicates no significant restrictions for research-scale usage.

The commercial availability of 4-benzoyl-2-phenylmorpholine has expanded in recent years, with suppliers offering both milligram and kilogram quantities to accommodate diverse R&D needs. Pricing trends reflect the compound’s niche status, with cost-per-gram decreasing as synthetic routes become more efficient—a key consideration for academic labs searching for "budget-friendly research chemicals". Custom synthesis services now frequently include this molecule in their catalogs, responding to growing demand from contract research organizations (CROs).

Emerging research directions explore the compound’s potential in bioconjugation chemistry, particularly for antibody-drug conjugate (ADC) linker development. This aligns with the booming interest in targeted cancer therapies, a dominant theme in recent scientific literature. Computational modeling studies also investigate its binding affinity toward neurotransmitter receptors, addressing frequent search queries about "morpholine derivatives in neurology".

For researchers considering CAS 920136-83-0 in their work, thorough spectral databases and solubility profiles are available through major chemical information platforms. The compound’s Structure-Activity Relationship (SAR) data continues to evolve, with particular interest in how modifications to the phenyl ring affect biological activity—a subject of numerous Q&A threads in chemistry forums.

In conclusion, 4-benzoyl-2-phenylmorpholine represents a versatile building block with cross-disciplinary relevance. Its dual pharmaceutical and materials science applications position it as a compound to watch in both academic and industrial settings. As synthetic methodologies advance and new biological targets are identified, this morpholine derivative will likely remain a focus of innovative research across multiple scientific domains.